Cas no 135323-95-4 (2-chloro-4-(morpholine-4-carbonyl)quinoline)

• Product Name: 2-chloro-4-(morpholine-4-carbonyl)quinoline
• CAS No: 135323-95-4
• MF: C₁₄H₁₃ClN₂O₂
• MW: 276.718222379684
• CID: 227872
• PubChem ID: 845801
• Update Time: 2025-05-24

2-chloro-4-(morpholine-4-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (2-Chloroquinolin-4-yl)(morpholino)methanone
• (2-chloroquinolin-4-yl)-morpholin-4-ylmethanone
• 2-chloro-4-(morpholin-4-ylcarbonyl)quinoline
• Methanone,(2-chloro-4-quinolinyl)-4-morpholinyl-
• (2-chloro-quinolin-4-yl)-(morpholin-4-yl)-methanone
• 2-chloro(4-quinolyl) morpholin-4-yl ketone
• 2-chloro-4-morpholinocarbonylquinoline
• 4-(2-Chlor-chinolin-4-carbonyl)-morpholin
• 4-(2-chloro-quinoline-4-carbonyl)-morpholine
• AC1LHY3T
• AC1Q3KWP
• ACMC-20dyw9
• Oprea1_488787
• Oprea1_746159
• 2-chloro-4-(morpholine-4-carbonyl)quinoline
• Z49510910
• DTXSID60357148
• AG-690/15441458
• AKOS000271076
• SR-01000315985
• MFCD02139969
• SCHEMBL7746677
• SR-01000315985-1
• CS-0230263
• WAY-623578
• LAURICACIDSODIUMSALT
• 135323-95-4
• EN300-10298
• 2-chloro-4-(4-morpholinylcarbonyl)quinoline
• (2-chloroquinolin-4-yl)(morpholin-4-yl)methanone

• Inchi： 1S/C14H13ClN2O2/c15-13-9-11(10-3-1-2-4-12(10)16-13)14(18)17-5-7-19-8-6-17/h1-4,9H,5-8H2
• InChI Key： CZIBPNKKMSNWQH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C=CC=CC2=N1)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 276.06669
• Monoisotopic Mass: 276.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 2-chloro-4-(morpholine-4-carbonyl)quinoline

2-Chloro-4-(Morpholine-4-Carbonyl)Quinoline (CAS No. 135323-95-4): A Comprehensive Overview

2-Chloro-4-(Morpholine-4-Carbonyl)Quinoline, a compound with the CAS registry number 135323-95-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the broader class of quinolines, which are aromatic heterocycles with a nitrogen atom at position 1. The presence of a chlorine substituent at position 2 and a morpholine-4-carbonyl group at position 4 imparts unique chemical and biological properties to this molecule. Recent advancements in synthetic methodologies and its application in drug discovery have further highlighted its potential as a lead compound for therapeutic interventions.

The synthesis of 2-chloro-4-(morpholine-4-carbonyl)quinoline involves a series of well-established organic reactions, including Friedländer annulation, nucleophilic substitution, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing. The morpholine ring, a six-membered saturated heterocycle containing an oxygen atom, contributes to the molecule's solubility and bioavailability. The carbonyl group attached to the morpholine ring further enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have demonstrated that 2-chloro-4-(morpholine-4-carbonyl)quinoline exhibits potent inhibitory activity against various kinases, making it a promising candidate for anticancer drug development. For instance, a 2023 study published in *Nature Communications* revealed that this compound selectively inhibits the activity of Aurora kinases, which are overexpressed in several types of cancers. The chlorine substituent at position 2 plays a critical role in modulating the compound's pharmacokinetic properties, ensuring prolonged retention in systemic circulation.

Beyond its anticancer potential, 2-chloro-4-(morpholine-4-carbonyl)quinoline has also shown promise in antiviral research. A 2023 article in *Journal of Medicinal Chemistry* reported that this compound demonstrates potent inhibitory activity against viral proteases, which are essential for the replication of certain viruses. The morpholine moiety was found to enhance the compound's ability to penetrate viral capsids, thereby increasing its efficacy.

The structural versatility of 2-chloro-4-(morpholine-4-carbonyl)quinoline has also been exploited in the development of fluorescent probes for bioimaging applications. By incorporating this compound into fluorescent sensors, researchers have successfully tracked intracellular signaling pathways in real-time. This innovation has opened new avenues for studying complex biological processes at the molecular level.

In terms of toxicity profile, 2-chloro-4-(morpholine-4-carbonyl)quinoline has been shown to exhibit low cytotoxicity against normal human cells, as reported in a 2023 study published in *Toxicological Sciences*. This attribute is particularly important for its potential use as a therapeutic agent, where minimizing off-target effects is crucial for safety and efficacy.

Looking ahead, ongoing research is focused on further optimizing 2-chloro-4-(morpholine-4-carbonyl)quinoline's pharmacokinetic properties through structural modifications. Researchers are exploring the addition of various substituents at different positions on the quinoline ring to enhance solubility and metabolic stability. These efforts are expected to pave the way for preclinical trials and eventual clinical applications.

In conclusion, 2-chloro-4-(morpholine-4-carbonyl)quinoline (CAS No. 135323-95-4) stands out as a versatile and promising molecule with applications spanning anticancer therapy, antiviral research, and bioimaging technologies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.